2-[4-(3,5-dimethyl-1H-pyrazol-1-yl)-2-pyrimidinyl]-1,2,3,4-tetrahydroisoquinoline

• IUPAC Name: 2-[4-(3,5-dimethylpyrazol-1-yl)pyrimidin-2-yl]-3,4-dihydro-1H-isoquinoline
• InChI: InChI=1S/C18H19N5/c1-13-11-14(2)23(21-13)17-7-9-19-18(20-17)22-10-8-15-5-3-4-6-16(15)12-22/h3-7,9,11H,8,10,12H2,1-2H3
• InChI Key: MWLSHFLWQYAVEA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NC(=NC=C2)N3CCC4=CC=CC=C4C3)C
• Molecular Formula: C18H19N5
• Molecular Weight: 305.4 g/mol

Description

The compound “2-[4-(3,5-dimethyl-1H-pyrazol-1-yl)-2-pyrimidinyl]-1,2,3,4-tetrahydroisoquinoline” is a complex organic molecule that contains several functional groups. It has a pyrazole ring, which is a five-membered ring with two nitrogen atoms. The pyrazole ring is substituted with two methyl groups at the 3 and 5 positions. The compound also contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms. Additionally, it has a tetrahydroisoquinoline moiety, which is a bicyclic structure containing a benzene ring fused to a nitrogen-containing ring.

Molecular Structure Analysis

The molecular structure of the compound can be analyzed using techniques such as X-ray crystallography, NMR spectroscopy, and IR spectroscopy. These techniques can provide information about the arrangement of atoms in the molecule and the types of bonds present.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the pyrazole ring could undergo electrophilic substitution reactions. The pyrimidine ring could undergo nucleophilic substitution reactions. The tetrahydroisoquinoline moiety could undergo oxidation or reduction reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of the compound could be predicted based on its structure. For example, it’s likely to be a solid at room temperature. Its solubility in different solvents could be predicted based on the polarity of the molecule. Its melting and boiling points could be estimated based on the strength of the intermolecular forces present.

Mechanism of Action

The mechanism of action of the compound would depend on its intended use. For example, if it’s intended to be used as a drug, it could interact with a specific target in the body to produce a therapeutic effect. The exact mechanism of action would need to be determined through experimental studies.

Safety and Hazards

The safety and hazards associated with the compound would need to be determined through experimental studies. These could include tests to determine its toxicity, flammability, and reactivity.

Future Directions

Future research on the compound could involve studying its potential uses. For example, it could be tested for biological activity to see if it has potential as a drug. It could also be used as a starting point for the synthesis of other complex molecules.